Cas no 2137563-08-5 (5-Thiazolecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, chloromethyl ester)

• Product Name: 5-Thiazolecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, chloromethyl ester
• CAS No: 2137563-08-5
• MF: C₁₁H₁₅ClN₂O₄S
• MW: 306.765800714493
• CID: 5255645
• Update Time: 2025-05-25

5-Thiazolecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, chloromethyl ester

• Inchi： 1S/C11H15ClN2O4S/c1-6-7(8(15)17-5-12)19-9(13-6)14-10(16)18-11(2,3)4/h5H2,1-4H3,(H,13,14,16)
• InChI Key： NEKJGSLXEOKUCZ-UHFFFAOYSA-N
• SMILES： S1C(C(OCCl)=O)=C(C)N=C1NC(OC(C)(C)C)=O

Additional information on 5-Thiazolecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, chloromethyl ester

5-Thiazolecarboxylic Acid, 2-[[(1,1-Dimethylethoxy)Carbonyl]Amino]-4-Methyl-, Chloromethyl Ester

The compound with CAS No. 2137563-08-5, commonly referred to as 5-thiazolecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, chloromethyl ester, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a thiazole ring, a carboxylic acid group, and a chloromethyl ester moiety. The presence of these functional groups makes it highly versatile and amenable to various chemical modifications.

Recent studies have highlighted the potential of this compound in drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic properties. The thiazole ring is known for its ability to act as a bioisostere, providing structural diversity and improving the drug-like properties of molecules. Additionally, the chloromethyl ester group has been shown to enhance solubility and stability in various physiological conditions.

One of the most notable advancements in the synthesis of this compound involves the use of environmentally friendly methodologies. Researchers have successfully employed catalytic asymmetric synthesis to construct the chiral centers within the molecule. This approach not only improves yield but also reduces waste, aligning with current green chemistry principles.

In terms of applications, this compound has been extensively studied for its role in enzyme inhibition and antimicrobial activity. Recent findings suggest that it exhibits potent inhibitory effects against key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

The structural versatility of 5-thiazolecarboxylic acid derivatives also extends to their use in polymer chemistry. By incorporating this compound into polymer networks, scientists have developed novel materials with improved mechanical properties and thermal stability. These materials hold potential applications in advanced composites and high-performance polymers.

Moreover, the chloromethyl ester group has been exploited in click chemistry reactions, enabling rapid and efficient assembly of complex molecular architectures. This has opened new avenues for combinatorial chemistry and high-throughput screening in drug discovery.

In conclusion, 5-thiazolecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, chloromethyl ester is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.